3-chloro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C23H15ClN2O2S/c1-13-6-8-14(9-7-13)23-26-17-12-15(10-11-18(17)28-23)25-22(27)21-20(24)16-4-2-3-5-19(16)29-21/h2-12H,1H3,(H,25,27)
• InChI Key: XKTMRMOLGSWKJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C5=CC=CC=C5S4)Cl
• Molecular Formula: C23H15ClN2O2S
• Molecular Weight: 418.9 g/mol

Description

The compound “3-chloro-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-1-benzothiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a benzoxazole ring, a benzothiophene ring, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzoxazole and benzothiophene rings, and the introduction of the amide group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzoxazole and benzothiophene rings are aromatic, meaning they have a special stability due to the delocalization of π electrons. The amide group could participate in hydrogen bonding, which could affect the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzoxazole and benzothiophene rings might undergo electrophilic aromatic substitution reactions. The amide group could be hydrolyzed under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzoxazole, benzothiophene, and amide groups could affect the compound’s polarity, solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to a specific protein in the body and altering its activity. Without more information, it’s difficult to predict the specific mechanism of action of this compound.

Safety and Hazards

Like all chemicals, this compound should be handled with care. Direct contact with the skin or eyes should be avoided, and inhalation or ingestion could be harmful. Always use appropriate personal protective equipment when handling chemicals.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could be of interest in the fields of medicinal chemistry, materials science, or chemical biology. Further studies would be needed to explore these possibilities.